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Compound of Interest

Compound Name: Diisononyl azelate

CAS No.: 71850-10-7

Cat. No.: B12657575

Get Quote

Mechanistic Causality: Molecular Architecture
and Plasticization Efficiency
To understand why certain plasticizers outperform others, we must examine their molecular

architecture through the lens of the Free Volume Theory. Plasticizers function by embedding

themselves between polymer chains, disrupting intermolecular forces (such as dipole-dipole

interactions in PVC or PLA), and increasing the free volume.

Diisononyl Azelate (DINZ): DINZ is synthesized via the esterification of azelaic acid—a 9-

carbon dicarboxylic acid typically derived from the ozonolysis of bio-based oleic acid—and

isononyl alcohol. The long, linear C9 aliphatic backbone provides exceptional rotational

freedom, which drastically lowers the glass transition temperature (

) of the polymer matrix[1]. Furthermore, the branched isononyl groups provide steric
hindrance, which significantly reduces the diffusion coefficient of the molecule, mitigating
migration compared to shorter-chain esters. Adipate, azelate, and sebacate plasticizers are
fundamentally distinguished by their low viscosity and their ability to impart flexibility at
extremely low temperatures[2].
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Acetyl Tributyl Citrate (ATBC): Derived from naturally occurring citric acid, ATBC features a

bulky, polar citrate core. While this polarity ensures excellent compatibility and

biocompatibility, the rigid structure restricts low-temperature flexibility.

Epoxidized Soybean Oil (ESBO): ESBO is a fully bio-based plasticizer derived from

vegetable oils[3]. Its oxirane (epoxy) rings provide excellent thermal stabilization by

scavenging HCl released during PVC degradation. However, its high molecular weight and

rigid triglyceride structure result in poor primary plasticization efficiency, often requiring it to

be used as a secondary co-plasticizer.

Dibutyl Sebacate (DBS): DBS is a highly efficient aliphatic ester that provides excellent low-

temperature flexibility[4]. However, its lower molecular weight makes it more susceptible to

volatilization and migration in aggressive solvent environments.

Experimental Workflows & Self-Validating Protocols
As application scientists, we rely on rigorous, self-validating protocols to ensure that observed

plasticizer performance is an intrinsic material property and not an artifact of poor

compounding.
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Fig 1: Standardized validation workflow for evaluating bio-based plasticizers in medical

polymers.

Protocol 1: Melt-Blending and Thermomechanical Profiling (

Determination) Objective: Quantify plasticization efficiency via glass transition temperature (

) depression. Rationale: A lower

at an equivalent loading level indicates higher plasticization efficiency, directly correlating to the
free volume introduced by the plasticizer. Procedure:

Resin Preparation: Dry medical-grade PVC resin at 80°C for 2 hours to eliminate residual

moisture, which can act as a false plasticizer.

Pre-mixing: Combine 100 phr (parts per hundred resin) of PVC with 40 phr of the candidate

plasticizer and 2 phr of a Ca/Zn thermal stabilizer.

Melt Compounding: Process the dry blend in a twin-screw extruder at 160°C–170°C.

Causality: This specific thermal profile ensures complete fusion of the PVC grains without

initiating thermal degradation or volatilizing the plasticizer.

DSC Analysis: Subject 10 mg of the extruded sample to Differential Scanning Calorimetry

(DSC). Heat from -50°C to 150°C at 10°C/min under nitrogen. Self-Validation System: Run a

secondary heating cycle in the DSC. If the

shifts by more than 2°C between the first and second heating cycles, it indicates incomplete
polymer fusion or thermal degradation during compounding, rendering the batch invalid.

Protocol 2: Accelerated Solvent Extraction and Migration Assay Objective: Evaluate the

leaching potential in physiological and lipophilic environments, a critical parameter for

Extractables and Leachables (E&L) testing in drug delivery systems. Procedure:

Sample Preparation: Punch 50 mm x 50 mm specimens from 1 mm thick compression-

molded plaques. Condition at 23°C and 50% RH for 24 hours, then record the initial mass (

).
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Extraction: Immerse specimens in sealed vials containing (a) 0.9% Saline (simulating IV

fluids) and (b) Hexane (simulating aggressive lipophilic drug formulations). Incubate at 37°C

for 72 hours.

Drying: Remove specimens, wipe dry, and place in a vacuum oven at 50°C for 24 hours to

remove absorbed solvent. Record the final mass (

).

Calculation: Weight loss percentage:

. Self-Validation System: Simultaneously run a neat (unplasticized) PVC control through the
exact same extraction protocol. Subtract the baseline weight loss of the neat PVC from the
plasticized samples to isolate true plasticizer migration.

Quantitative Data & Comparative Analysis
The following table synthesizes experimental data for PVC compounded with 40 phr of various

plasticizers. The data highlights the inherent trade-offs between low-temperature flexibility and

migration resistance.
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Plasticizer
Molecular
Weight (
g/mol )

(°C)

Tensile
Strength
(MPa)

Elongation
at Break (%)

Hexane
Migration
(wt%)

Neat PVC

(Control)
N/A 82.0 55.0 10 N/A

DINZ

(Diisononyl

Azelate)

440.7 -35.5 16.5 380 4.2

ATBC (Acetyl

Tributyl

Citrate)

402.5 -20.0 18.2 320 6.5

ESBO

(Epoxidized

Soybean Oil)

~1000.0 -5.0 22.0 250 1.1

DBS (Dibutyl

Sebacate)
314.5 -40.0 15.8 350 12.8

Data Interpretation:

Low-Temperature Performance: DINZ and DBS exhibit the lowest

values, making them superior choices for applications requiring extreme cold flexibility (e.g.,
blood bags stored at -20°C). The long aliphatic chains of azelates and sebacates are highly
efficient at disrupting polymer chain packing[1].

Migration Resistance: ESBO shows the lowest migration due to its massive molecular weight

and bulky triglyceride structure. However, its poor elongation (250%) makes it unsuitable as

a primary plasticizer. DINZ offers a highly optimized middle ground: its isononyl branching

restricts diffusion, resulting in a significantly lower hexane migration rate (4.2%) compared to

the linear, lower-molecular-weight DBS (12.8%)[4].
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When engineering polymer systems for biopharmaceutical applications, material selection

cannot be based on a single metric.

For Cryogenic and Cold-Chain Storage: DINZ is the premier choice. Its partially bio-based

azelate backbone ensures that medical tubing and fluid bags remain pliable at sub-zero

temperatures, preventing micro-fractures that could compromise the sterility of mRNA

vaccines or cellular therapies.

For Lipophilic Drug Delivery: If the drug formulation contains lipid emulsions (e.g., Propofol

or total parenteral nutrition), the extraction risk increases exponentially. In these scenarios,

ATBC or a synergistic blend of DINZ and ESBO is recommended. The ESBO acts as an

anchor, reducing the overall mobility of the plasticizer network while DINZ provides the

necessary mechanical flexibility.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b12657575?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12657575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

